Cas no 7418-19-1 (1-Aza-2,5-disilacyclopentane,2,2,5,5-tetramethyl-)

• Product Name: 1-Aza-2,5-disilacyclopentane,2,2,5,5-tetramethyl-
• CAS No: 7418-19-1
• MF: C₆H₁₇NSi₂
• MW: 159.376883268356
• MDL: MFCD00054930
• CID: 571696
• PubChem ID: 81915
• Update Time: 2025-06-08

1-Aza-2,5-disilacyclopentane,2,2,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Aza-2,5-disilacyclopentane,2,2,5,5-tetramethyl-
• 2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane
• 2,2,5,5, TETRAMETHYL-2,5-DISILA-1-AZA-DISILACYCLOPENTANE
• 2,2,5,5-Tetramethyl-1,2,5-azadisilolidine
• 2,2,5,5-TETRAMETHYL-2,5-DISILA-1-AZACYCLOPENTANE
• 2,2,5,5-tetramethyl-[1,2,5]azadisilolidine
• 2,2,5,5-Tetramethyl-1,2,5-azadisilolidin
• 2,2,5,5-Tetramethyl-1-aza-2,5-disilacyclopentan
• 2,2,5,5-tetramethyl-2,5-disilapyrrolidine
• EINECS 231-036-7
• SCHEMBL524412
• AKOS006343225
• NS00047758
• 2,2,5,5-Tetramethyl-2,5-disila-1-aza-disilacyclopentane
• 1-Aza-2,5-disilacyclopentane, 2,2,5,5-tetramethyl-
• W57N5MQ9CX
• DTXSID6064666
• MFCD00054930
• AS-77752
• Q63408913
• 7418-19-1
• G77702
• IPKOJSMGLIKFLO-UHFFFAOYSA-N

• MDL： MFCD00054930
• Inchi： 1S/C6H17NSi2/c1-8(2)5-6-9(3,4)7-8/h7H,5-6H2,1-4H3
• InChI Key： IPKOJSMGLIKFLO-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CC[Si](C)(C)N1

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08995262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.842
• Melting Point: No data available
• Boiling Point: 92 ºC
• Flash Point: 25 ºC
• Refractive Index: 1.4340
• PSA: 12.03000
• LogP: 2.32860
• Vapor Pressure: 3.2±0.3 mmHg at 25°C

1-Aza-2,5-disilacyclopentane,2,2,5,5-tetramethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： R10;R36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R10; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on 1-Aza-2,5-disilacyclopentane,2,2,5,5-tetramethyl-

1-Aza-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- (CAS No. 7418-19-1): A Comprehensive Overview

1-Aza-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- (CAS No. 7418-19-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinctive silacyclic structure, which imparts it with a range of interesting properties and potential applications. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research developments surrounding this compound.

The chemical structure of 1-Aza-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- is particularly noteworthy. It consists of a five-membered ring with two silicon atoms and one nitrogen atom as ring members. The remaining positions in the ring are occupied by carbon atoms. The presence of four methyl groups attached to the silicon atoms further stabilizes the molecule and influences its reactivity. This unique arrangement of atoms provides a robust framework that can be modified for various applications.

The synthesis of 1-Aza-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- has been the subject of extensive research. One common method involves the reaction of a suitable silane precursor with an azide compound under controlled conditions. The reaction typically proceeds via a cycloaddition mechanism, leading to the formation of the desired silacyclic ring. Recent advancements in synthetic chemistry have also explored alternative routes that offer higher yields and improved selectivity. For instance, the use of transition metal catalysts has been shown to enhance the efficiency of the synthesis process.

In terms of physical properties, 1-Aza-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- is a colorless solid at room temperature with a melting point ranging from 80 to 85°C. It is soluble in common organic solvents such as dichloromethane and tetrahydrofuran (THF). The compound exhibits good thermal stability and can withstand moderate heating without significant decomposition. These properties make it suitable for use in various chemical reactions and processes.

The chemical properties of 1-Aza-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- are equally important. The presence of the nitrogen atom in the ring imparts basicity to the molecule, allowing it to participate in acid-base reactions. Additionally, the silicon atoms can undergo various organometallic transformations and functional group manipulations. These features make it a valuable intermediate in organic synthesis and materials science.

Recent research developments have highlighted several potential applications for 1-Aza-2,5-disilacyclopentane, 2,2,5,5-tetramethyl-. In the field of materials science, this compound has been used as a building block for constructing novel polymers and nanomaterials. Its unique silacyclic structure provides enhanced mechanical strength and thermal stability to these materials. Furthermore, studies have shown that derivatives of this compound exhibit interesting electronic properties that could be exploited in electronic devices and sensors.

In pharmaceutical research, 1-Aza-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- has shown promise as a potential scaffold for drug discovery. Its ability to form stable complexes with metal ions makes it an attractive candidate for developing metal-based therapeutic agents. Additionally, its basicity can be utilized to design compounds with specific biological activities. Ongoing research is focused on optimizing its pharmacological properties and evaluating its efficacy in preclinical studies.

The environmental impact of 1-Aza-2,5-disilacyclopentane, 2,2，5，5-tetramethyl- is another area of interest. Studies have shown that this compound is relatively stable under environmental conditions and does not readily degrade into harmful byproducts. However, proper disposal methods should be followed to minimize any potential environmental risks.

In conclusion,1-Aza-2，5-disilacyclopentane， 2， 2， 5， 5-tetramethyl-(CAS No. 7418-19-1) is a fascinating compound with a wide range of applications in organic chemistry， materials science， and pharmaceutical research． Its unique silacyclic structure and versatile chemical properties make it an important molecule for further investigation． As research continues to advance， we can expect to see new applications and insights emerging from this intriguing compound．